Cas no 156053-89-3 (Alvimopan)

• Product Name: Alvimopan
• CAS No: 156053-89-3
• MF: C₂₅H₃₂N₂O₄
• MW: 424.532587051392
• MDL: MFCD09838268
• CID: 65433
• PubChem ID: 329825803
• Update Time: 2025-04-18

Alvimopan Chemical and Physical Properties

Names and Identifiers

• 2-((S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanamido)acetic acid
• [3R-[1(S*),3a,4a]]-N-[2-[[4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]-Glycine
• ADL 8-2698
• Entereg
• LY 246736
• Alvimopan
• Unii-Q153V49p3z
• ADL-8-2698
• LY-246736
• N-[(2S)-2-[[(3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]glycine
• 2-([(2S)-2-([(3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]methyl)-3-phenylpropanoyl]amino)acetic acid
• Alvimopan anhydrous
• AlviMopan (ADL 8-2698)
• trans-3,4-Dimethyl-4-(3-hydroxyphenyl) piperidine
• 2-((S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanamido)acetic a
• Ly246736
• 170098-38-1 (Dihydrate)
• Q153V49P3Z
• C25H32N2O4
• anhydrous alvimopan
• Alvimopan [INN]
• Glycine, N-[(2S)-2-[[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-phenylpropyl]-
• Glycine, N-((2S)-2-(((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl)methyl)-1-oxo-3

• MDL： MFCD09838268
• Inchi： 1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m0/s1
• InChI Key： UPNUIXSCZBYVBB-JVFUWBCBSA-N
• SMILES： OC1=CC=CC(=C1)[C@]1(C)CCN(C[C@@H](C(NCC(=O)O)=O)CC2C=CC=CC=2)C[C@@H]1C

Computed Properties

• Exact Mass: 424.23600
• Monoisotopic Mass: 424.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.166
• Boiling Point: 684.1 °C at 760 mmHg
• Flash Point: 367.5°C
• Refractive Index: 1.572
• PSA: 89.87000
• LogP: 3.38020
• Optical Activity: [α]/D +46 to +52°, c = 1.0 in DMSO

Alvimopan Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• PackingGroup：Ⅲ
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Pharmaceutical and Biochemical Products Medical Disease Classifications